Cas no 918523-98-5 ((4-Bromo-2,5-difluoro-phenoxy)-tert-butyl-dimethyl-silane)
(4-Bromo-2,5-difluoro-phenoxy)-tert-butyl-dimethyl-silane is a silane-protected phenolic compound featuring both bromo and fluoro substituents on the aromatic ring. The tert-butyl-dimethyl-silyl (TBS) group enhances stability, protecting the phenolic oxygen during synthetic transformations. This reagent is particularly valuable in organic synthesis, where selective deprotection or further functionalization is required. The presence of bromo and fluoro groups offers versatile reactivity for cross-coupling reactions, nucleophilic substitutions, or directed metalation. Its robust shelf stability and compatibility with a range of reaction conditions make it a useful intermediate in pharmaceuticals, agrochemicals, and materials science. The compound’s structural features enable precise modifications of complex molecular architectures.
918523-98-5 structure
Product Name:(4-Bromo-2,5-difluoro-phenoxy)-tert-butyl-dimethyl-silane
CAS No:918523-98-5
MF:C12H17BrF2OSi
MW:323.25
CID:5077665
Update Time:2026-03-01
(4-Bromo-2,5-difluoro-phenoxy)-tert-butyl-dimethyl-silane Chemical and Physical Properties
Names and Identifiers
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- (4-Bromo-2,5-difluoro-phenoxy)-tert-butyl-dimethyl-silane
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- Inchi: 1S/C12H17BrF2OSi/c1-12(2,3)17(4,5)16-11-7-9(14)8(13)6-10(11)15/h6-7H,1-5H3
- InChI Key: UXMAOOWTOSULIG-UHFFFAOYSA-N
- SMILES: C1(=CC(F)=C(C=C1F)O[Si](C(C)(C)C)(C)C)Br
(4-Bromo-2,5-difluoro-phenoxy)-tert-butyl-dimethyl-silane Pricemore >>
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€1281.90 | 2025-04-15 |
(4-Bromo-2,5-difluoro-phenoxy)-tert-butyl-dimethyl-silane Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
918523-98-5 ((4-Bromo-2,5-difluoro-phenoxy)-tert-butyl-dimethyl-silane) Related Products
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